Cas no 886505-51-7 (5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid)

• Product Name: 5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid
• CAS No: 886505-51-7
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• MDL: MFCD06740204
• CID: 1078828
• PubChem ID: 7176512
• Update Time: 2025-04-20

5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid
• 5-(3-Hydroxy-3-methylbut-1-ynyl)thiophene-2-carboxylic acid
• F2167-6898
• 5-(3-Hydroxy-3-methyl-but-1-ynyl)-thiophene-2-carboxylic acid
• 5-(3-HYDROXY-3-METHYL-1-BUTYNYL)-2-THIOPHENECARBOXYLIC ACID
• BS-38749
• CS-0322077
• 5-(3-hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylicacid
• DTXSID80428364
• MFCD06740204
• AKOS000314697
• 886505-51-7
• 5-(3-hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid(SALTDATA: FREE)
• STK500816

• MDL： MFCD06740204
• Inchi： 1S/C10H10O3S/c1-10(2,13)6-5-7-3-4-8(14-7)9(11)12/h3-4,13H,1-2H3,(H,11,12)
• InChI Key： KQYYVOWGEQQGGW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C#CC(C)(C)O

Computed Properties

• Exact Mass: 210.03506535g/mol
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 402.4±40.0 °C at 760 mmHg
• Flash Point: 197.2±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids